Cas no 1806429-57-1 (1-Bromo-3-(4-(bromomethyl)-3-fluorophenyl)propan-2-one)

• Product Name: 1-Bromo-3-(4-(bromomethyl)-3-fluorophenyl)propan-2-one
• CAS No: 1806429-57-1
• MF: C₁₀H₉Br₂FO
• MW: 323.984265089035
• CID: 4975453
• Update Time: 2025-06-10

1-Bromo-3-(4-(bromomethyl)-3-fluorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(4-(bromomethyl)-3-fluorophenyl)propan-2-one

• Inchi： 1S/C10H9Br2FO/c11-5-8-2-1-7(4-10(8)13)3-9(14)6-12/h1-2,4H,3,5-6H2
• InChI Key： YOEDOABDJNLHDI-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1F)CC(CBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 3
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-3-(4-(bromomethyl)-3-fluorophenyl)propan-2-one

Recent Advances in the Study of 1-Bromo-3-(4-(bromomethyl)-3-fluorophenyl)propan-2-one (CAS: 1806429-57-1)

The compound 1-Bromo-3-(4-(bromomethyl)-3-fluorophenyl)propan-2-one (CAS: 1806429-57-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of 1-Bromo-3-(4-(bromomethyl)-3-fluorophenyl)propan-2-one, which make it a promising candidate for the development of novel small-molecule inhibitors. The presence of bromine and fluorine substituents on the aromatic ring enhances its reactivity and binding affinity to specific biological targets. Researchers have successfully synthesized this compound using optimized protocols, achieving high yields and purity, as reported in recent publications.

In vitro studies have demonstrated that 1-Bromo-3-(4-(bromomethyl)-3-fluorophenyl)propan-2-one exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that this compound effectively inhibits the activity of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This finding suggests its potential utility in the development of anti-inflammatory agents.

Further investigations into the mechanism of action have employed computational modeling and X-ray crystallography to elucidate the binding interactions between the compound and its target proteins. These studies have provided valuable insights into the structural determinants of its bioactivity, paving the way for the rational design of derivatives with improved pharmacological properties.

Despite these promising results, challenges remain in optimizing the pharmacokinetic profile of 1-Bromo-3-(4-(bromomethyl)-3-fluorophenyl)propan-2-one. Recent research has focused on addressing issues such as metabolic stability and bioavailability through structural modifications. Preliminary results from these efforts indicate that certain derivatives exhibit enhanced in vivo performance, as evidenced by improved half-life and tissue distribution profiles in animal models.

In conclusion, 1-Bromo-3-(4-(bromomethyl)-3-fluorophenyl)propan-2-one represents a versatile scaffold for medicinal chemistry applications. Ongoing research aims to expand its therapeutic potential by exploring its activity against additional biological targets and optimizing its drug-like properties. Future studies will likely focus on advancing promising derivatives through preclinical development, with the ultimate goal of identifying novel therapeutic agents for clinical evaluation.